Cas no 71047-49-9 (Ethanone, 1-[2-[(4-chlorophenyl)amino]-4-methyl-5-thiazolyl]-)

Ethanone, 1-[2-[(4-chlorophenyl)amino]-4-methyl-5-thiazolyl]- structure
71047-49-9 structure
Product Name:Ethanone, 1-[2-[(4-chlorophenyl)amino]-4-methyl-5-thiazolyl]-
CAS No:71047-49-9
MF:C12H11ClN2OS
MW:266.746540307999
CID:546197
PubChem ID:746631
Update Time:2025-04-19

Ethanone, 1-[2-[(4-chlorophenyl)amino]-4-methyl-5-thiazolyl]- Chemical and Physical Properties

Names and Identifiers

    • Ethanone, 1-[2-[(4-chlorophenyl)amino]-4-methyl-5-thiazolyl]-
    • 1-[2-(4-chloroanilino)-4-methyl-1,3-thiazol-5-yl]ethanone
    • 1-[2-(4-Chloroanilino)-4-methyl-1,3-thiazol-5-yl]ethan-1-one
    • DTXSID90353618
    • 71047-49-9
    • SR-01000492499
    • SR-01000492499-1
    • AKOS001114597
    • Inchi: 1S/C12H11ClN2OS/c1-7-11(8(2)16)17-12(14-7)15-10-5-3-9(13)4-6-10/h3-6H,1-2H3,(H,14,15)
    • InChI Key: XOZRUSFCUSTMCO-UHFFFAOYSA-N
    • SMILES: ClC1C=CC(=CC=1)NC1=NC(C)=C(C(C)=O)S1

Computed Properties

  • Exact Mass: 266.02823
  • Monoisotopic Mass: 266.0280618g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 3
  • Complexity: 282
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.9
  • Topological Polar Surface Area: 70.2Ų

Experimental Properties

  • PSA: 41.99
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